Cas no 29400-42-8 (Helvolic Acid)

Helvolic Acid is a secondary metabolite belonging to the class of sesquiterpenoid antibiotics, primarily produced by certain fungal species such as Aspergillus and Penicillium. It exhibits notable antimicrobial properties, particularly against Gram-positive bacteria, making it a compound of interest in pharmaceutical and microbiological research. Its mechanism of action involves disrupting bacterial cell membrane integrity, leading to cell lysis. Helvolic Acid also demonstrates anti-inflammatory and potential anticancer activities, broadening its biomedical applications. The compound's unique tricyclic structure contributes to its stability and bioactivity. Due to its selective efficacy and natural origin, Helvolic Acid is a valuable candidate for further studies in drug development and antimicrobial therapies.

Helvolic Acid structure

Product Name:Helvolic Acid

CAS No:29400-42-8

MF:C₃₃H₄₄O₈

MW:568.697670936584

CID:255782

PubChem ID:3002143

Update Time:2025-06-08

Helvolic Acid Chemical and Physical Properties

Names and Identifiers

- 29-Nordammara-1,17(20),24-trien-21-oicacid, 6,16-bis(acetyloxy)-3,7-dioxo-, (4a,6b,8a,9b,13a,14b,16b,17Z)-
- 29-Nordammara-1,17(20),24-trien-21-oicacid, 6,16-bis(acetyloxy)-3,7-dioxo-, (4a,6b,8a,9b,13a,1...
- HELVOLIC ACID
- 16-(Acetyloxy)-3,7-dioxo-29-nordammara-1,17(20),24-trien-21-oic acid
- 29-Nordammara-1,17(20),24-trien-21-oic acid, 6,16-bis(acetyloxy)-3,7-dioxo-, (4-alpha,6-beta,8-alpha,9-beta,13-alpha,14-beta,16-beta,17-beta)-
- BRN 3230584
- Fumigacin
- NSC 319943
- (17Z)-6beta,16beta-diacetoxy-4alpha,8,14-trimethyl-3,7-dioxo-5alpha,8alpha,9beta,13alpha,14beta-18-norcholesta-1,17,24-trien-21-oic acid
- ACon0_000265
- NCGC00169132-02
- CS-0086553
- HELVOLIC ACID FROM CEPHALOSPORIUM*CAERULENS
- NS00097267
- NSC-319943
- (2Z)-2-[(4S,5S,6S,8S,9S,10R,13R,14S,16S)-6,16-diacetyloxy-4,8,10,14-tetramethyl-3,7-dioxo-5,6,9,11,12,13,15,16-octahydro-4H-cyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoic acid
- (4alpha,6beta,8alpha,9beta,13alpha,14beta,16beta,17beta)-6,16- bis(acetyloxy)-3,7-dioxo-29-nordammara-1,17(20),24-trien-21-oic acid
- NCGC00169132-02_C33H44O8_(4alpha,5alpha,6beta,8alpha,9beta,13alpha,14beta,16beta,17Z)-6,16-Diacetoxy-4,8,14-trimethyl-3,7-dioxo-18-norcholesta-1,17,24-trien-21-oic acid
- BRD-K08133434-001-01-0
- CHEMBL505132
- LMPR0106080005
- HY-N6728
- MEGxm0_000011
- AKOS030530131
- NCGC00169132-01
- UNII-MZX54GS8AH
- HELVOLIC ACID [MI]
- ACon1_000380
- (2Z)-2-[(4S, 5S, 6S, 8S, 9S, 10R, 13R, 14S, 16S)-6, 16-diacetyloxy-4, 8, 10, 14-tetramethyl-3, 7-dioxo-5, 6, 9, 11, 12, 13, 15, 16-octahydro-4H-cyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoic acid
- Q27131924
- 29400-42-8
- 3-10-00-04777 (Beilstein Handbook Reference)
- (2Z)-2-[(4alpha,5alpha,6beta,8alpha,9beta,13alpha,14beta,16beta,17Z)-6,16-diacetoxy-4,8,10,14-tetramethyl-3,7-dioxogon-1-en-17-ylidene]-6-methylhept-5-enoic acid
- (Z)-6.BETA.,16.BETA.-DIHYDROXY-3,7-DIOXO-29-NOR-8.ALPHA.,9.BETA.,13.ALPHA.,14.BETA.-DAMMARA-1,17(20),24-TRIEN-21-OIC ACID DIACETATE
- (2Z)-2-(6,16-diacetyloxy-4,8,10,14-tetramethyl-3,7-dioxo-5,6,9,11,12,13,15,16-octahydro-4H-cyclopenta[a]phenanthren-17-ylidene)-6-methylhept-5-enoic acid
- J-017496
- BH162732
- DTXSID201017874
- GTPL12329
- 29-Nordammara-1,17(20),24-trien-21-oic acid, 6,16-bis(acetyloxy)-3,7-dioxo-, (4.alpha.,6.beta.,8.alpha.,9.beta.,13.alpha.,14.beta.,16.beta.,17Z)-
- MZX54GS8AH
- CHEBI:62460
- DA-53932
- NCGC00169132-03
- Helvolic Acid
- Inchi： 1S/C33H44O8/c1-17(2)10-9-11-21(30(38)39)26-22-12-13-25-31(6)15-14-23(36)18(3)27(31)28(41-20(5)35)29(37)33(25,8)32(22,7)16-24(26)40-19(4)34/h10,14-15,18,22,24-25,27-28H,9,11-13,16H2,1-8H3,(H,38,39)/b26-21-/t18-,22+,24+,25+,27-,28+,31-,32+,33-/m1/s1
- InChI Key： MDFZYGLOIJNNRM-OAJDADRGSA-N
- SMILES： O(C(C)=O)[C@@H]1C([C@@]2(C)[C@@H](CC[C@H]3/C(=C(/C(=O)O)\CC/C=C(\C)/C)/[C@H](C[C@]23C)OC(C)=O)[C@]2(C=CC([C@@H](C)[C@@H]21)=O)C)=O

Computed Properties

Exact Mass: 568.304
Monoisotopic Mass: 568.304
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 41
Rotatable Bond Count: 8
Complexity: 1270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 9
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 5.1
Topological Polar Surface Area: 124Å²

Experimental Properties

Density: 1.1062 (rough estimate)
Melting Point: 215°
Boiling Point: 552.56°C (rough estimate)
Flash Point: 209°C
Refractive Index: 1.4900 (estimate)
PSA: 124.04000
LogP: 5.40010
Specific Rotation: D25 -121° (chloroform)

Helvolic Acid Security Information

RTECS：RC1370000
Storage Condition：2-8°C

Helvolic Acid Pricemore >>

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